Cas no 1804229-61-5 (3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid)

• Product Name: 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid
• CAS No: 1804229-61-5
• MF: C₁₂H₁₃IO₅
• MW: 364.133096456528
• CID: 4939087
• Update Time: 2025-05-25

3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid

• Inchi： 1S/C12H13IO5/c1-18-10(14)6-5-7-8(11(15)12(16)17)3-2-4-9(7)13/h2-4,11,15H,5-6H2,1H3,(H,16,17)
• InChI Key： YCMZVHORKZWYOI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(C(=O)O)O)=C1CCC(=O)OC

Computed Properties

• Exact Mass: 363.98077 g/mol
• Monoisotopic Mass: 363.98077 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.8
• Molecular Weight: 364.13

Additional information on 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid

Comprehensive Overview of 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804229-61-5)

3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804229-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique iodo-substituted mandelic acid structure, is widely utilized in the synthesis of bioactive molecules and intermediates. Researchers are particularly interested in its potential applications in drug discovery and medicinal chemistry, owing to its versatile reactivity and functional groups.

The molecular structure of 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid features a mandelic acid backbone modified with an iodo group and a methoxy-oxopropyl side chain. This combination enhances its utility in cross-coupling reactions, a hot topic in modern synthetic chemistry. With the growing demand for precision medicine and targeted therapies, compounds like this are increasingly explored for their role in developing small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

In recent years, the scientific community has focused on sustainable synthesis and green chemistry, aligning with global environmental concerns. 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid is often discussed in the context of atom-efficient reactions and catalytic processes, addressing the need for eco-friendly methodologies. Its compatibility with palladium-catalyzed reactions makes it a valuable candidate for C-C bond formation, a frequently searched topic in organic synthesis forums and academic databases.

Another area of interest is the compound's potential in peptide modification and bioconjugation. As the field of biologics expands, researchers are investigating how 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid can be used to introduce iodine labels or functional handles into biomolecules. This aligns with the rising popularity of click chemistry and bioorthogonal reactions, which are frequently queried in scientific search engines.

From a commercial perspective, the demand for high-purity intermediates like 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid is driven by the pharmaceutical industry and contract research organizations (CROs). Quality control and analytical validation are critical, with techniques such as HPLC, NMR, and mass spectrometry being essential for characterization. These keywords are highly relevant in SEO-optimized content targeting laboratory professionals and chemical suppliers.

In summary, 3-Iodo-2-(3-methoxy-3-oxopropyl)mandelic acid (CAS No. 1804229-61-5) represents a multifaceted compound with broad applications in drug development, bioconjugation, and sustainable chemistry. Its relevance to trending topics like PROTACs, click chemistry, and green synthesis ensures its continued prominence in scientific discourse. For researchers seeking reliable synthetic routes or advanced intermediates, this compound offers a promising avenue for innovation.